Cas no 1865076-06-7 (Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl-)

• Product Name: Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl-
• CAS No: 1865076-06-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5284423
• Update Time: 2025-10-30

Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl-

• Inchi： 1S/C10H19NO/c1-7-5-10(12,8(7)2)9(6-11)3-4-9/h7-8,12H,3-6,11H2,1-2H3
• InChI Key： JVGOBSNAMLFKFH-UHFFFAOYSA-N
• SMILES： C1(C2(CN)CC2)(O)CC(C)C1C

Additional information on Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl-

CAS No. 1865076-06-7: Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl-

The compound with CAS No. 1865076-06-7, known as Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl-, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutanol ring substituted with a cyclopropyl group and an aminomethyl moiety. The presence of these functional groups makes it a valuable substrate for further chemical modifications and reactions.

Recent studies have highlighted the importance of Cyclobutanol derivatives in drug discovery and development. The cyclobutane ring is known for its strained geometry, which can lead to unique electronic and steric properties. These properties make such compounds attractive for use in designing bioactive molecules with specific interactions. For instance, the cyclopropyl group in this compound has been shown to enhance the stability and bioavailability of certain drugs due to its rigid structure and ability to form favorable interactions with biological targets.

The aminomethyl group attached to the cyclopropyl ring introduces additional functionality, enabling the compound to participate in various chemical reactions such as nucleophilic substitutions or amide bond formations. This feature is particularly useful in the synthesis of more complex molecules, including those with potential therapeutic applications. Recent research has explored the use of such compounds in the development of inhibitors for key enzymes involved in disease pathways, showcasing their versatility in medicinal chemistry.

In terms of synthesis, Cyclobutanol derivatives can be prepared through a variety of methods, including ring-opening reactions of epoxides or other strained rings under specific conditions. The synthesis of Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl- involves precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. Advanced techniques such as asymmetric catalysis have been employed to achieve high yields and enantioselectivity in these syntheses.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 204 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is poorly soluble in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis where controlled solubility is required.

From an environmental perspective, understanding the behavior of Cyclobutanol derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Recent studies have focused on their biodegradation pathways and toxicity profiles to aquatic organisms. While preliminary data suggest that these compounds are not inherently toxic at environmentally relevant concentrations, further research is needed to fully understand their long-term effects.

In conclusion, Cyclobutanol, 1-[1-(aminomethyl)cyclopropyl]-2,3-dimethyl- represents a promising building block for advancing chemical research and development across multiple disciplines. Its unique structure and functional groups offer opportunities for creating novel compounds with diverse applications, from drug discovery to materials science. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly play a significant role in shaping future innovations in chemistry.